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Compound of Interest

Compound Name: Hdac6-IN-11

Cat. No.: B12396341 Get Quote

Essential Safety and Handling Guide for Hdac6-
IN-11
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides immediate and essential

safety and logistical information for the HDAC6 inhibitor, Hdac6-IN-11.

Personal Protective Equipment (PPE)
When handling Hdac6-IN-11, a comprehensive approach to personal protection is crucial to

minimize exposure and ensure laboratory safety. The following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are essential. Always

inspect gloves for tears or punctures before use and dispose of them properly after handling

the compound.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator with an appropriate cartridge is necessary. Ensure proper fit and use.

Body Protection: A laboratory coat or a chemical-resistant apron should be worn to protect

the skin and clothing. In cases of potential significant exposure, disposable coveralls are
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recommended.

Foot Protection: Closed-toe shoes are mandatory in a laboratory setting to protect against

spills.

Quantitative Data Summary
While specific quantitative data for Hdac6-IN-11 is not readily available, the following table

summarizes typical data found for similar HDAC6 inhibitors. This information should be used as

a general guideline, and it is crucial to consult the specific Safety Data Sheet (SDS) if one

becomes available.

Property Value Source

Physical State Solid (powder)
General knowledge of similar

compounds

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
[1]

Stability
Stable under recommended

storage conditions.
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Experimental Workflow for Handling Hdac6-IN-11
The following diagram outlines the standard operational procedure for safely handling Hdac6-
IN-11 in a laboratory setting, from preparation to disposal.
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Preparation

Handling

Experimentation

Cleanup & Disposal

1. Prepare designated handling area
(e.g., fume hood)

2. Don appropriate PPE

3. Weigh the compound

4. Dissolve in appropriate solvent

5. Conduct experiment

6. Decontaminate work surfaces

7. Dispose of waste in
approved containers

8. Doff and dispose of PPE

Click to download full resolution via product page

Safe handling workflow for Hdac6-IN-11.
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Step-by-Step Handling and Disposal Plan
Handling:

Preparation: Before handling, ensure the designated area, preferably a chemical fume hood,

is clean and prepared.

Personal Protective Equipment: Don all required PPE as outlined above.

Weighing: Carefully weigh the required amount of Hdac6-IN-11. Avoid creating dust.

Dissolving: If necessary, dissolve the compound in the appropriate solvent within the fume

hood.

Experimentation: Conduct the experiment, adhering to all laboratory safety protocols.

Storage: When not in use, store Hdac6-IN-11 in a tightly sealed container in a cool, well-

ventilated area, away from direct sunlight and ignition sources.[1] Recommended storage is

at -20°C for the powder form or -80°C when in solvent.[1]

Disposal:

Waste Collection: All waste materials, including unused compound, contaminated

consumables (e.g., pipette tips, gloves), and empty containers, should be collected in a

designated and clearly labeled hazardous waste container.

Disposal Procedure: Dispose of the waste container through an approved waste disposal

plant.[1] Do not dispose of down the drain or in regular trash.

Decontamination: Thoroughly decontaminate all work surfaces and equipment after handling

the compound.

PPE Disposal: Dispose of all single-use PPE in the designated hazardous waste container.

First Aid Measures
In the event of exposure, take the following immediate actions:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Seek medical attention if irritation develops.[1]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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